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Compound of Interest

Compound Name: Pulrodemstat besilate

Cat. No.: B606533

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pulrodemstat (also known as CC-90011) is a potent, selective, and reversible oral inhibitor of
Lysine-Specific Demethylase 1 (LSD1/KDM1A), an enzyme that plays a crucial role in gene
expression regulation through histone demethylation.[1][2] Dysregulation of LSD1 is implicated
in various cancers, making it a significant target for therapeutic development.[1][3]
Pulrodemstat has demonstrated antiproliferative activity in various cancer cell lines, including
acute myeloid leukemia (AML) and small cell lung cancer (SCLC).[2]

These application notes provide detailed protocols for the preparation of Pulrodemstat
besilate stock solutions for use in cell culture experiments. Adherence to these guidelines is
crucial for ensuring the accuracy and reproducibility of experimental results.
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Property Value Reference
4-[2-(4-aminopiperidin-1-yl)-5-
3-fluoro-4- methoxyphenyl)-1-
IUPAC Name ( ) .y.p Y [4]
methyl-6-oxopyrimidin-4- yl]-2-
fluorobenzonitrile
Synonyms CC-90011, LSD1-IN-7 [4]
Molecular Formula C30H20F2N505S [41[5]
Molecular Weight 609.64 g/mol [4115]
Appearance Solid powder [4]
Solubility and Storage
Recommended
. Storage of Storage of
Solvent Solubility Stock .
Powder Stock Solution

Concentration

100 mg/mL
-20°C forup to 3 -80°C forupto 1
DMSO (164.03 mM)[4] 10-50 mM[7]
] years|[8] year[6][7][8]
Water Insoluble Not Applicable
Ethanol Insoluble Not Applicable

Experimental Protocols

Protocol 1: Preparation of a 10 mM Pulrodemstat

Besilate Stock Solution in DMSO

Materials:
o Pulrodemstat besilate powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, conical-bottom microcentrifuge tubes or vials
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o Calibrated micropipettes and sterile tips
o Vortex mixer

e Optional: Sonicator

Procedure:

» Pre-handling of Powder: Before opening the vial, centrifuge the Pulrodemstat besilate
powder to collect all the material at the bottom of the tube. This is especially important for
small quantities that may adhere to the cap or walls during shipping.

o Calculation of Required Mass: To prepare a 10 mM stock solution, calculate the mass of
Pulrodemstat besilate needed.

[¢]

Molecular Weight (MW) = 609.64 g/mol

[e]

Desired Concentration (C) = 10 mM = 0.010 mol/L

o

Desired Volume (V) =1 mL=0.001L

[¢]

Mass (m) = C x MW x V = 0.010 mol/L x 609.64 g/mol x 0.001 L = 0.0060964 g = 6.0964
mg

» Weighing the Compound: Accurately weigh out approximately 6.1 mg of Pulrodemstat
besilate powder and place it in a sterile microcentrifuge tube.

e Dissolving in DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing
the powder.

o Ensuring Complete Dissolution: Vortex the solution thoroughly until the powder is completely
dissolved. If necessary, sonication can be used to aid dissolution.[7][8] Visually inspect the
solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge
tubes.[6][7]
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Storage: Store the aliquots of the stock solution at -80°C for long-term storage (up to one
year).[6][7][8] For short-term storage, aliquots can be kept at -20°C for up to one month.[6][9]

Protocol 2: Preparation of Working Solutions for Cell
Culture

Materials:

10 mM Pulrodemstat besilate stock solution in DMSO

Sterile cell culture medium (with or without serum, as required by the specific cell line and
experiment)

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thawing the Stock Solution: Thaw one aliquot of the 10 mM Pulrodemstat besilate stock
solution at room temperature.

Serial Dilutions: Prepare serial dilutions of the stock solution in cell culture medium to
achieve the desired final concentrations for your experiment (e.g., 0.01, 0.1, 1 uM).[7]

o Important: The final concentration of DMSO in the cell culture medium should be kept as
low as possible, typically < 0.1%, to minimize solvent-induced effects on the cells.[7]

o Example Dilution for a 1 uM working solution: To prepare 1 mL of a 1 uM working solution
from a 10 mM stock, you would perform a 1:10,000 dilution. This can be achieved by
adding 0.1 pL of the 10 mM stock to 999.9 pL of cell culture medium.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium as is present in the highest concentration of the Pulrodemstat
besilate working solution.
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e Immediate Use: It is recommended to prepare fresh working solutions immediately before

each experiment to ensure the stability and activity of the compound.[7]

o Troubleshooting Precipitation: If precipitation is observed upon dilution in serum-containing
medium, try preparing an intermediate dilution in a serum-free medium before adding it to

the final, serum-containing medium.[7]

Mandatory Visualizations
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Experimental Workflow for Preparing Pulrodemstat Besilate Stock Solutions
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Caption: Workflow for preparing Pulrodemstat besilate stock and working solutions.
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Pulrodemstat Mechanism of Action
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Caption: Pulrodemstat inhibits LSD1, preventing demethylation of H3K4me1/2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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